Cas no 1019499-83-2 (Benzenemethanamine, α-ethyl-N-(2-methoxyethyl)-4-methyl-)

• Product Name: Benzenemethanamine, α-ethyl-N-(2-methoxyethyl)-4-methyl-
• CAS No: 1019499-83-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5156290
• Update Time: 2026-03-04

Benzenemethanamine, α-ethyl-N-(2-methoxyethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-ethyl-N-(2-methoxyethyl)-4-methyl-
• n-(2-Methoxyethyl)-1-(p-tolyl)propan-1-amine

• Inchi： 1S/C13H21NO/c1-4-13(14-9-10-15-3)12-7-5-11(2)6-8-12/h5-8,13-14H,4,9-10H2,1-3H3
• InChI Key： JBNHQQWTPNFRIE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)(CC)NCCOC

Additional information on Benzenemethanamine, α-ethyl-N-(2-methoxyethyl)-4-methyl-

Comprehensive Overview of Benzenemethanamine, α-ethyl-N-(2-methoxyethyl)-4-methyl- (CAS No. 1019499-83-2)

Benzenemethanamine, α-ethyl-N-(2-methoxyethyl)-4-methyl- (CAS No. 1019499-83-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and material science. The presence of both ethyl and methoxyethyl groups in its structure contributes to its distinct chemical properties, making it a subject of interest for researchers aiming to develop novel therapeutic agents or advanced materials.

In recent years, the demand for Benzenemethanamine derivatives has surged, particularly in the context of central nervous system (CNS) drug discovery. This trend aligns with the growing focus on mental health and neurodegenerative diseases, topics that dominate current scientific and public discourse. Researchers are particularly interested in how the α-ethyl and N-(2-methoxyethyl) substituents influence the compound's bioavailability and receptor binding affinity. These properties are critical for designing drugs that target specific pathways in the brain, such as those involved in depression, anxiety, or cognitive disorders.

The synthesis and characterization of CAS No. 1019499-83-2 often involve advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is essential for reproducible research outcomes. Given the increasing emphasis on green chemistry and sustainable practices, scientists are also exploring eco-friendly synthesis routes for this compound. This aligns with broader industry trends toward reducing environmental impact while maintaining high yields and efficiency.

Another area where Benzenemethanamine, α-ethyl-N-(2-methoxyethyl)-4-methyl- shows promise is in the development of functional materials. Its molecular structure allows for modifications that can enhance properties like thermal stability or electrical conductivity. This has led to its investigation in fields such as organic electronics and polymer science, where tailored chemical building blocks are in high demand. The compound's versatility underscores its potential to bridge gaps between traditional organic chemistry and cutting-edge material applications.

From a commercial perspective, the global market for specialty chemicals like CAS No. 1019499-83-2 is expanding rapidly. Companies are investing heavily in R&D to capitalize on its applications, particularly in regions with robust pharmaceutical and material science sectors. Regulatory considerations, such as compliance with REACH and other international standards, also play a crucial role in its production and distribution. Ensuring adherence to these regulations is paramount for maintaining product quality and safety.

In conclusion, Benzenemethanamine, α-ethyl-N-(2-methoxyethyl)-4-methyl- (CAS No. 1019499-83-2) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its unique structural features and broad applicability make it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities for this compound, its relevance in addressing contemporary scientific challenges is likely to grow even further.